Cas no 2260937-22-0 (3-Amino-3-(6-methoxypyridin-3-yl)propanamide;dihydrochloride)

• Product Name: 3-Amino-3-(6-methoxypyridin-3-yl)propanamide;dihydrochloride
• CAS No: 2260937-22-0
• MF: C₉H₁₅Cl₂N₃O₂
• MW: 268.140300035477
• CID: 5894611
• PubChem ID: 137944549
• Update Time: 2025-05-19

3-Amino-3-(6-methoxypyridin-3-yl)propanamide;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(6-methoxypyridin-3-yl)propanamide dihydrochloride
• 2260937-22-0
• 3-Amino-3-(6-methoxypyridin-3-yl)propanamide;dihydrochloride
• EN300-6735491

• Inchi： 1S/C9H13N3O2.2ClH/c1-14-9-3-2-6(5-12-9)7(10)4-8(11)13;;/h2-3,5,7H,4,10H2,1H3,(H2,11,13);2*1H
• InChI Key： FBEKLYXSAWMRHY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CC=C(C=N1)C(CC(N)=O)N

Computed Properties

• Exact Mass: 267.0541321g/mol
• Monoisotopic Mass: 267.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.2Ų

Additional information on 3-Amino-3-(6-methoxypyridin-3-yl)propanamide;dihydrochloride

Introduction to 3-Amino-3-(6-methoxypyridin-3-yl)propanamide;dihydrochloride (CAS No. 2260937-22-0)

3-Amino-3-(6-methoxypyridin-3-yl)propanamide;di-hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2260937-22-0, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The structural features of this molecule, particularly the presence of an amide group and a pyridine moiety, contribute to its unique chemical and biological properties, which have garnered interest from researchers worldwide.

The dihydrochloride salt form of this compound enhances its solubility and stability, facilitating its use in various experimental and industrial applications. The 6-methoxypyridin-3-yl substituent is a key feature that influences the compound's interactions with biological targets, potentially modulating pathways relevant to therapeutic intervention. This section explores the chemical structure, synthesis, biological activities, and recent research applications of 3-Amino-3-(6-methoxypyridin-3-yl)propanamide;di-hydrochloride, emphasizing its role in advancing pharmaceutical science.

Chemically, 3-Amino-3-(6-methoxypyridin-3-yl)propanamide;di-hydrochloride is characterized by a propanamide backbone substituted with a 6-methoxypyridin-3-yl group. The amide functionality is crucial for its reactivity and interaction with biological molecules. The di-hydrochloride form ensures that the compound remains in an ionized state, improving its pharmacokinetic properties. This structural configuration allows the molecule to engage with various enzymes and receptors, making it a versatile scaffold for drug design.

The synthesis of 3-Amino-3-(6-methoxypyridin-3-yl)propanamide;di-hydrochloride involves multi-step organic reactions, typically starting from readily available precursors such as 6-methoxypyridine and appropriate amino acid derivatives. The introduction of the amide bond requires careful control of reaction conditions to ensure high yield and purity. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in large-scale studies and commercial applications.

Biologically, 3-Amino-3-(6-methoxypyridin-3-yl)propanamide;di-hydrochloride has shown potential in several therapeutic areas. Its structural motifs are reminiscent of known bioactive compounds, suggesting possible applications in treating neurological disorders, inflammatory conditions, and infectious diseases. The pyridine ring is particularly interesting as it can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. These interactions are critical for modulating the activity of enzymes such as kinases and phosphodiesterases.

Recent studies have highlighted the compound's efficacy in preclinical models. For instance, research indicates that derivatives of this structure may inhibit specific kinases involved in cancer progression. The 6-methoxypyridin-3-yl group appears to enhance binding affinity by optimizing spatial orientation relative to the target protein. Additionally, the amide group can be modified to fine-tune pharmacological properties, such as solubility and metabolic stability.

In drug discovery pipelines, 3-Amino-3-(6-methoxypyridin-3-yl)propanamide;di-hydrochloride serves as a valuable intermediate for generating novel analogs. By systematically modifying its core structure, researchers can explore a wide spectrum of biological activities. Computational modeling techniques have been employed to predict how structural changes will affect binding affinity and selectivity. These tools are essential for designing next-generation compounds with improved therapeutic profiles.

The compound's stability under various conditions makes it suitable for both laboratory research and potential clinical trials. Its di-hydrochloride salt form ensures consistent performance across different experimental settings. Researchers have leveraged this compound to develop high-throughput screening assays aimed at identifying new drug candidates. Such assays are critical for accelerating the discovery process by rapidly evaluating large libraries of compounds.

Future directions in the study of 3-Amino-3-(6-methoxypyridin-3-yl)propanamide;di-hydrochloride include exploring its role in complex biological systems. Investigating how this molecule interacts with protein-protein interfaces or nucleic acids could reveal new therapeutic opportunities. Additionally, studying its pharmacokinetic behavior will provide insights into optimizing dosing regimens and minimizing side effects.

The broader implications of this research extend beyond individual compounds to the development of novel drug classes. By understanding how structural features influence biological activity, scientists can design molecules with tailored properties for specific therapeutic needs. This approach aligns with the growing trend toward precision medicine, where drugs are customized to individual patient profiles.

In conclusion, 3-Amino - 3 - ( 6 - methoxypy rid ine - 3 - yl ) prop ana m ide ; di - hydroch lor ide ( CAS No . 22 60937 - 22 - 0 ) is a prom is ing com pound with sign if icant pharma ceutical poten tial . Its unique structure , combi na tion of key functional groups , and demonstrated bioactivity make it a valuable asset in drug discovery efforts . As re search contin ues to ex plo re its prop er ties , new therapeutic applications are likely to emerge , further solidifying its importance in modern medicine .